Cas no 1152559-69-7 (1,3-Dimethyl-5-(2-methyl-1h-imidazol-1-yl)-1h-pyrazole-4-carbaldehyde)

• Product Name: 1,3-Dimethyl-5-(2-methyl-1h-imidazol-1-yl)-1h-pyrazole-4-carbaldehyde
• CAS No: 1152559-69-7
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 5716790
• PubChem ID: 28951547
• Update Time: 2023-10-17

1,3-Dimethyl-5-(2-methyl-1h-imidazol-1-yl)-1h-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-DIMETHYL-5-(2-METHYL-1H-IMIDAZOL-1-YL)-1H-PYRAZOLE-4-CARBALDEHYDE
• EN300-1292971
• 1152559-69-7
• 1H-Pyrazole-4-carboxaldehyde, 1,3-dimethyl-5-(2-methyl-1H-imidazol-1-yl)-
• 1,3-Dimethyl-5-(2-methyl-1h-imidazol-1-yl)-1h-pyrazole-4-carbaldehyde

• Inchi： 1S/C10H12N4O/c1-7-9(6-15)10(13(3)12-7)14-5-4-11-8(14)2/h4-6H,1-3H3
• InChI Key： ORQIMSBVIVCFNP-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C)C=1N1C=CN=C1C

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.7Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 433.6±55.0 °C(Predicted)
• pka: 5.95±0.69(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes